Cas no 2137733-91-4 (1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 2137733-91-4
• MF: C₉H₆N₂O₃S
• MW: 222.220540523529
• CID: 6587196
• PubChem ID: 165460590
• Update Time: 2025-06-10

1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731494
• 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid
• 2137733-91-4

• Inchi： 1S/C9H6N2O3S/c12-4-6-1-2-8(15-6)11-3-7(9(13)14)10-5-11/h1-5H,(H,13,14)
• InChI Key： PTSKCBFADGIKSE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1C=NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 222.00991323g/mol
• Monoisotopic Mass: 222.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid

Introduction to 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2137733-91-4)

1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid, identified by the CAS number 2137733-91-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene ring fused with an imidazole moiety, both of which are well-documented for their diverse biological activities. The presence of a formyl group at the 5-position of the thiophene ring and a carboxylic acid functionality at the 4-position of the imidazole ring endows this molecule with unique chemical reactivity and potential pharmacological properties.

The structural architecture of 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid makes it a versatile scaffold for drug discovery. The thiophene ring is known for its role in various bioactive natural products and pharmaceuticals, while the imidazole core is a common pharmacophore in drugs targeting ion channels, enzyme inhibition, and anti-inflammatory actions. The formyl group serves as a reactive handle for further derivatization, enabling the synthesis of more complex molecules through condensation reactions, while the carboxylic acid group allows for salt formation and potential prodrug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, derivatives of thiophene and imidazole have been extensively studied due to their ability to modulate biological pathways involved in diseases such as cancer, neurodegeneration, and infectious disorders. The compound 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid represents an intriguing candidate in this context, as its dual functionality suggests multiple avenues for biological exploration.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, the formyl group can be utilized to form Schiff bases or other condensation products with amino compounds, leading to novel derivatives with enhanced binding affinity or selectivity. Similarly, the carboxylic acid moiety can be esterified or amidated to improve solubility or metabolic stability, making it suitable for oral administration.

Recent studies have highlighted the importance of thiophene-imidazole hybrids in medicinal chemistry. A notable example is their role in developing kinase inhibitors, which are critical in oncology therapy. The rigid structure provided by the fused heterocyclic system allows for precise alignment with target proteins, while the functional groups offer opportunities for optimization through structure-activity relationship (SAR) studies. 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid could serve as a key building block in such endeavors.

Moreover, the compound's reactivity also makes it valuable in materials science applications. For instance, its ability to undergo cross-coupling reactions with transition metals opens up possibilities for designing functional materials with applications in organic electronics or catalysis. This dual utility underscores the broad appeal of 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid across multiple scientific disciplines.

The synthesis of 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as 2-bromothiophene and imidazole derivatives. Key steps often include formylation reactions at the 5-position of the thiophene ring followed by carboxylation at the 4-position of the imidazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 1-(5-formylthiophen-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2137733-91-4) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it an attractive scaffold for drug discovery and an intermediate for advanced material synthesis. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a crucial role in addressing some of today's most pressing scientific challenges.